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Compound of Interest

Compound Name: (Triethylsilyl)acetylene

Cat. No.: B162402

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts
Service (CAS) number and detailed safety data for (Triethylsilyl)acetylene. The following
sections offer a structured overview of its chemical identity, hazard classifications, and safe
handling procedures to ensure laboratory safety and proper use in research and development.

Chemical Identity

(Triethylsilyl)acetylene, also known as Ethynyltriethylsilane, is an organosilicon compound
frequently utilized in organic synthesis. Its unique chemical properties make it a valuable
reagent in the pharmaceutical and materials science industries.

Identifier Value

Chemical Name (Triethylsilyl)acetylene
Synonyms Ethynyltriethylsilane

CAS Number 1777-03-3[1][2][3][4]
Molecular Formula C8H16Si[2][3]

Molecular Weight 140.30 g/mol [1][2][3]
Appearance Clear, colorless liquid[2][3]
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Safety and Hazard Information

(Triethylsilyl)acetylene is classified as a hazardous substance, primarily due to its
flammability and potential to cause irritation. Adherence to strict safety protocols is mandatory
when handling this compound.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard statements for (Triethylsilyl)acetylene:

e H225: Highly flammable liquid and vapour.[3][5]
e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

The signal word for this chemical is "Danger".[3][5]

o [

Parameter Value

Flash Point 63 °F (17.2 °C)[3]
Boiling Point 136 °C[2][3]

Density 0.783 g/mL at 25 °CJ3]
Refractive Index n20/D 1.433[2][3]

NFPA 704 Diamond:

e Health (Blue): 2

o Flammability (Red): 3

« Instability (Yellow): O
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e Special (White): -
(Source: ChemicalBook][3])

Experimental Protocols: Safe Handling and Storage

Proper handling and storage of (Triethylsilyl)acetylene are crucial to minimize risks in a
laboratory setting. The following protocols are based on standard safety data sheets.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[6][7]

o Skin Protection: Use impervious gloves (e.g., nitrile rubber) and flame-retardant protective
clothing.[6][7]

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is recommended if exposure limits are exceeded or if irritation is experienced.[7]

Handling Procedures

o Work in a well-ventilated area, preferably under a chemical fume hood.[5][6][7]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

Use non-sparking tools and explosion-proof equipment.[7][8]

Ground and bond containers and receiving equipment to prevent static discharge.[6][7]

Avoid breathing vapors or mist.[5][6]

Wash hands thoroughly after handling.[5][6]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[3][5][7]

o Keep the container tightly closed.[5][6][7]
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o Store in a flammables area.[3]

e Incompatible materials to avoid include strong oxidizing agents.[7]

Emergency Procedures
First Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove all
contaminated clothing. Consult a physician.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Get medical attention.[5][7]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Consult a physician.[5]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

e Specific Hazards: Vapors can accumulate in low areas and may form explosive mixtures with
air.[5]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
(Triethylsilyl)acetylene from receipt to disposal.
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Cleanup & Storage

Click to download full resolution via product page

Caption: Safe Handling Workflow for (Triethylsilyl)acetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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